Cas no 71332-62-2 ( )

  structure
  structure
Product Name: 
CAS No:71332-62-2
MF:C14H21Br2NO
MW:379.130642652512
CID:976289
PubChem ID:17389414
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [2-(4-bromophenyl)-2-oxoethyl]-triethylazanium,bromide
    • [2-(4-bromophenyl)-2-oxoethyl]-triethylazanium
    • AGN-PC-01GAYY
    • AmbscZ-023285
    • NSC201838
    • NSC-201838
    • 2-(4-Bromophenyl)-N,N,N-triethyl-2-oxoethan-1-aminium bromide
    • 71332-62-2
    • DTXSID10589578
    •  
    • Inchi: 1S/C14H21BrNO.BrH/c1-4-16(5-2,6-3)11-14(17)12-7-9-13(15)10-8-12;/h7-10H,4-6,11H2,1-3H3;1H/q+1;/p-1
    • InChI Key: QXJBIDQMCQXUPF-UHFFFAOYSA-M
    • SMILES: BrC1C=CC(=CC=1)C(C[N+](CC)(CC)CC)=O.[Br-]

Computed Properties

  • Exact Mass: 298.08073
  • Monoisotopic Mass: 376.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • PSA: 17.07
  • LogP: 0.51230
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